5-benzyl-7-(3-methoxyphenyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 5-benzyl-7-(3-methoxyphenyl)-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C20H17N3O2S/c1-13-21-18-19(26-13)17(15-9-6-10-16(11-15)25-2)22-23(20(18)24)12-14-7-4-3-5-8-14/h3-11H,12H2,1-2H3
• InChI Key: RDWFZOSXVCGQRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC3=CC=CC=C3)C4=CC(=CC=C4)OC
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

5-benzyl-7-(3-methoxyphenyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one, also known as BMTP-4, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

The synthesis of novel compounds with thiazolo[4,5-d]pyridazin-4(5H)-one frameworks often involves multi-step reactions, starting from readily available precursors. For instance, the synthesis of triazole and pyridazine derivatives from ester ethoxycarbonylhydrazones and primary amines showcases the complexity and creativity in constructing such molecules. These synthetic efforts not only expand the chemical space of heterocyclic compounds but also provide a deeper understanding of their structural properties through techniques like NMR, IR, and X-ray crystallography (H. Bektaş et al., 2007).

Biological Activities

Compounds bearing the thiazolo[4,5-d]pyridazin-4(5H)-one scaffold or related structures exhibit a range of biological activities. For example, derivatives have been evaluated for their antimicrobial properties, providing valuable insights into their potential as novel antimicrobial agents. This exploration not only contributes to the development of new therapeutic options but also helps in understanding the structure-activity relationships crucial for drug design (H. Bektaş et al., 2007).

Moreover, the pharmacophore-based design of compounds for specific biological targets, such as alpha(1)-adrenoceptor antagonists, highlights the therapeutic potential of structurally complex molecules. These studies involve careful consideration of molecular features that align with three-dimensional pharmacophore models, leading to compounds with desired biological activities (L. Betti et al., 2002).